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Compound of Interest

Compound Name: Arvenin II

Cat. No.: B12393540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Arvenin II is a complex natural product belonging to the triterpenoid class of compounds. While

its structural analog, Arvenin I, has been the subject of recent research for its potential in

cancer immunotherapy, detailed information on the biological activities of Arvenin II remains

limited in publicly available scientific literature. This technical guide provides a comprehensive

overview of the known chemical structure and properties of Arvenin II. A detailed experimental

protocol for its synthesis is also presented. In the absence of specific biological data for

Arvenin II, this guide also discusses the well-documented biological activities and signaling

pathways of the closely related Arvenin I to provide a valuable contextual framework for future

research and drug development efforts.

Chemical Structure and Properties of Arvenin II
Arvenin II is a triterpenoid glycoside with a complex polycyclic structure. Its chemical and

physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C38H58O13 [1][2]

Molecular Weight 722.86 g/mol [1]

IUPAC Name

[(6R)-6-hydroxy-6-

[(2S,8S,9R,10R,13R,14S,16R,

17R)-16-hydroxy-4,4,9,13,14-

pentamethyl-3,11-dioxo-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

2,7,8,10,12,15,16,17-

octahydro-1H-

cyclopenta[a]phenanthren-17-

yl]-2-methyl-5-oxoheptan-2-yl]

acetate

[2]

CAS Number 65247-28-1 [1]

Appearance Solid, White to off-white [1]

Storage Conditions

-20°C, protect from light. In

solvent: -80°C for 6 months;

-20°C for 1 month (protect

from light).

[1]

Initial Source

Plants, Cucurbitaceae,

Citrullus colocynthis (L.)

Schrad. and Anagallis arvensis

[1]

Below is a 2D representation of the chemical structure of Arvenin II.

A 2D diagram of the chemical structure of Arvenin II.

Synthesis of Arvenin II
While Arvenin II is a natural product, a synthetic route has been described in the supporting

information of a study focused on Arvenin I. The synthesis involves the reduction of the α,β-
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unsaturated ketone in the side chain of Arvenin I.

Experimental Protocol: Synthesis of Arvenin II from
Arvenin I
Materials:

Arvenin I

Nickel(II) chloride hexahydrate (NiCl2·6H2O)

Sodium borohydride (NaBH4)

Methanol (MeOH)

Dichloromethane (CH2Cl2)

Ethyl acetate (EtOAc)

Saturated aqueous ammonium chloride (NH4Cl)

Brine

Anhydrous sodium sulfate (Na2SO4)

Silica gel for column chromatography

Procedure:

Dissolve Arvenin I and NiCl2·6H2O in a mixture of MeOH and CH2Cl2.

Cool the solution to 0 °C in an ice bath.

Add NaBH4 portion-wise to the cooled solution.

Stir the reaction mixture at 0 °C for 30 minutes.

Quench the reaction by adding saturated aqueous NH4Cl.
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Extract the mixture with EtOAc.

Wash the combined organic layers sequentially with water and brine.

Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield Arvenin II.

Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of Arvenin II from Arvenin I.

Arvenin I Dissolve in MeOH/CH2Cl2
with NiCl2·6H2O Cool to 0 °C Add NaBH4

Stir for 30 min
Quench with

sat. aq. NH4Cl Extract with EtOAc Wash with H2O
and Brine

Dry over Na2SO4
Concentrate

Silica Gel
Chromatography Arvenin II

Click to download full resolution via product page

Workflow for the synthesis of Arvenin II.

Biological Activity and Signaling Pathways
Currently, there is a notable lack of specific data in the public domain regarding the biological

activity, mechanism of action, and signaling pathways of Arvenin II. However, extensive

research has been conducted on its close structural analog, Arvenin I. The primary structural

difference between the two is the saturation of a double bond in the side chain of Arvenin I to

form Arvenin II. This modification can significantly impact the biological activity of the

molecule.

Biological Activity of Arvenin I (for contextual
understanding)
Recent studies have identified Arvenin I as a potent T-cell activator with potential applications in

cancer immunotherapy.[3] It has been shown to enhance the efficacy of cancer immunotherapy

both as a standalone treatment and in combination with immune checkpoint inhibitors in mouse

models.[3]

The key findings on the biological activity of Arvenin I include:
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T-cell Activation: Arvenin I activates T-cells, particularly in a manner that is beneficial within

the tumor microenvironment.[3]

Mitochondrial Fitness: It revives the mitochondrial fitness of exhausted T-cells.[3]

Antitumor Immunity: Arvenin I potentiates antitumor immunity, leading to enhanced

therapeutic effects.[3]

Signaling Pathway of Arvenin I
The mechanism of action of Arvenin I has been elucidated to involve the covalent activation of

Mitogen-Activated Protein Kinase Kinase 3 (MKK3), which in turn activates the p38 Mitogen-

Activated Protein Kinase (p38MAPK) pathway.[3]

The signaling cascade is as follows:
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Signaling Pathway of Arvenin I

Arvenin I

MKK3

Covalently
Hyperactivates

p38MAPK

Activates

Increased Mitochondrial
Fitness in T-cells

Enhanced Antitumor
Immunity

Click to download full resolution via product page

The MKK3-p38MAPK signaling pathway activated by Arvenin I.

Note: It is crucial to reiterate that the biological activities and signaling pathway described

above are for Arvenin I. Further research is required to determine if Arvenin II exhibits similar

or different biological properties. The saturation of the side-chain double bond in Arvenin II
may alter its interaction with biological targets, potentially leading to a different pharmacological

profile.

Future Directions
The detailed characterization of the chemical properties and the established synthetic route for

Arvenin II pave the way for future investigations into its biological potential. Key areas for
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future research include:

In vitro and in vivo biological assays: To determine the cytotoxic, immunomodulatory, and

other biological effects of Arvenin II.

Mechanism of action studies: To identify the molecular targets and signaling pathways

modulated by Arvenin II.

Structure-activity relationship (SAR) studies: To compare the biological activities of Arvenin I

and Arvenin II to understand the role of the side-chain double bond.

Conclusion
Arvenin II is a natural triterpenoid for which a synthetic protocol is available. While its biological

activities are largely unexplored, the extensive research on its close analog, Arvenin I,

suggests that Arvenin II may also possess interesting pharmacological properties. This guide

provides the foundational chemical and synthetic information necessary to facilitate further

research into the therapeutic potential of this intriguing natural product. The scientific

community is encouraged to undertake studies to elucidate the biological profile of Arvenin II,
which could lead to the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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